6-Bromo-2-ethoxy-4-phenylquinazoline
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Description
6-Bromo-2-ethoxy-4-phenylquinazoline is a heterocyclic compound featuring a quinazoline core substituted with a bromine atom at position 6, an ethoxy group at position 2, and a phenyl group at position 4. Quinazolines are nitrogen-containing bicyclic structures known for their diverse pharmacological applications, including kinase inhibition and antimicrobial activity . The bromine atom at position 6 enhances electrophilicity, facilitating further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the ethoxy and phenyl groups contribute to steric and electronic modulation.
Properties
CAS No. |
332173-45-2 |
|---|---|
Molecular Formula |
C16H13BrN2O |
Molecular Weight |
329.19g/mol |
IUPAC Name |
6-bromo-2-ethoxy-4-phenylquinazoline |
InChI |
InChI=1S/C16H13BrN2O/c1-2-20-16-18-14-9-8-12(17)10-13(14)15(19-16)11-6-4-3-5-7-11/h3-10H,2H2,1H3 |
InChI Key |
QRPZXZIHUFTUNT-UHFFFAOYSA-N |
SMILES |
CCOC1=NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3 |
Canonical SMILES |
CCOC1=NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3 |
solubility |
0.4 [ug/mL] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Position 6 Bromine : Universally retained for cross-coupling or substitution. In 6-bromo-2-ethoxy-4-phenylquinazoline, bromine’s reactivity may be tempered by the electron-donating ethoxy group compared to dichloro analogues .
- Position 2 Substituents: Ethoxy (OEt) in the target compound offers moderate electron donation and steric bulk, contrasting with chlorine (electron-withdrawing in 6-bromo-2,4-dichloroquinazoline) or phenyl (electron-neutral in 6-bromo-2-phenylquinazolinones) .
Analytical Characterization
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